Cas no 13585-92-7 (2-Hydroxymethylamino Betahistine)

• Product Name: 2-Hydroxymethylamino Betahistine
• CAS No: 13585-92-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4557044
• Update Time: 2025-05-30

2-Hydroxymethylamino Betahistine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(2-(pyridin-2-yl)ethyl)hydroxylamine
• 2-Hydroxymethylamino Betahistine

• Inchi： 1S/C8H12N2O/c1-10(11)7-5-8-4-2-3-6-9-8/h2-4,6,11H,5,7H2,1H3
• InChI Key： MBPNXJMABFZERT-UHFFFAOYSA-N
• SMILES： ON(C)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 152.094963g/mol
• Monoisotopic Mass: 152.094963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 36.4
• Molecular Weight: 152.19g/mol

Additional information on 2-Hydroxymethylamino Betahistine

Research Brief on 2-Hydroxymethylamino Betahistine (CAS: 13585-92-7): Recent Advances and Applications

2-Hydroxymethylamino Betahistine (CAS: 13585-92-7) is a derivative of betahistine, a histamine analog widely used in the treatment of vestibular disorders such as Ménière's disease. Recent studies have focused on its enhanced pharmacokinetic properties and potential therapeutic applications beyond its parent compound. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, clinical efficacy, and emerging applications in neuropharmacology.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of betahistine that led to the development of 2-Hydroxymethylamino Betahistine. The study demonstrated that the hydroxymethylamino group significantly improves the compound's blood-brain barrier permeability, enhancing its efficacy in central nervous system (CNS) disorders. Molecular docking simulations revealed stronger binding affinity to histamine H3 receptors, suggesting potential applications in cognitive disorders and neuroinflammation.

In preclinical trials, 2-Hydroxymethylamino Betahistine exhibited superior pharmacokinetic profiles compared to betahistine, with a 40% increase in bioavailability and extended half-life. These properties were attributed to its improved metabolic stability, as evidenced by in vitro studies using human liver microsomes. Researchers also noted a reduced incidence of side effects such as gastrointestinal discomfort, which is commonly associated with betahistine therapy.

Emerging applications of 2-Hydroxymethylamino Betahistine include its potential use in neurodegenerative diseases. A 2024 study in Neuropharmacology reported that the compound modulates microglial activation, reducing neuroinflammation in animal models of Parkinson's disease. This finding opens new avenues for repurposing the drug in conditions where neuroinflammation plays a key pathological role.

The synthesis and scale-up of 2-Hydroxymethylamino Betahistine have also seen advancements. Recent patents describe optimized synthetic routes that yield higher purity (>99.5%) and improved scalability for industrial production. These developments address previous challenges related to the compound's stereochemical purity and manufacturing costs, making it more accessible for clinical use.

Despite these promising developments, further clinical trials are needed to fully establish the safety and efficacy of 2-Hydroxymethylamino Betahistine in humans. Current Phase II trials are evaluating its use in vestibular migraine, with preliminary results expected in late 2024. Researchers are also exploring combination therapies with other neuromodulators to enhance therapeutic outcomes.

In conclusion, 2-Hydroxymethylamino Betahistine represents a significant advancement in the betahistine class of compounds, with improved pharmacokinetics and expanded therapeutic potential. Its development underscores the importance of structural optimization in drug design and highlights promising applications in both vestibular and neurodegenerative disorders. Continued research will be crucial to translate these preclinical and early clinical findings into widely available therapies.